Cas no 2097892-72-1 (2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide)

• Product Name: 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide
• CAS No: 2097892-72-1
• MF: C₁₅H₁₅Cl₂NO₂S
• MW: 344.256100893021
• CID: 5474845
• PubChem ID: 126852170
• Update Time: 2025-10-13

2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2097892-72-1
• F6194-1137
• 2,4-dichloro-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)benzamide
• 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide
• AKOS032465031

• Inchi： 1S/C15H15Cl2NO2S/c1-15(20,7-10-4-5-21-8-10)9-18-14(19)12-3-2-11(16)6-13(12)17/h2-6,8,20H,7,9H2,1H3,(H,18,19)
• InChI Key： SXPCBTJGNZIXSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC(C)(CC1=CSC=C1)O)=O)Cl

Computed Properties

• Exact Mass: 343.0200553g/mol
• Monoisotopic Mass: 343.0200553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.6Ų

Additional information on 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide

Introduction to 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide (CAS No. 2097892-72-1)

2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide (CAS No. 2097892-72-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide is composed of a benzamide core substituted with dichloro groups at the 2 and 4 positions. The amide group is attached to a propyl chain that includes a hydroxyl group and a thiophene ring. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties and biological activities.

The synthesis of 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide typically involves multi-step processes. One common approach is the reaction of 2,4-dichlorobenzoyl chloride with an appropriate amine derivative, followed by functional group modifications to introduce the hydroxyl and thiophene moieties. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of catalysts and microwave-assisted reactions, which have significantly improved the yield and purity of the final product.

In terms of biological activities, 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide has also demonstrated promising antitumor activity. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of NF-kB and PI3K/Akt signaling pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide have also been investigated to assess its suitability for clinical development. Preclinical studies have indicated that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

In addition to its therapeutic potential, 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide has been explored for its use as a research tool in understanding biological processes. Its ability to modulate specific signaling pathways makes it valuable for investigating the mechanisms underlying inflammation and cancer. Researchers have used this compound to study the role of specific enzymes and receptors in these processes, providing insights that could lead to the discovery of new therapeutic targets.

The safety profile of 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound entering clinical trials, comprehensive safety evaluations will be necessary to ensure its safe use in humans.

In conclusion, 2,4-dichloro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzamide (CAS No. 2097892-72-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from clinical trials and further studies, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.